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Article List
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Methyl Kakuol: Unlocking its Potential in Chemical BiopharmaceuticalsIn the ever-evolving landscape of chemical biopharmaceuticals, the search for novel small molecules with high specificity and low toxicity is relentless. Among the promising candidates emerging from the intersection of natural product chemistry and synthetic modification is Methyl Kakuol . This compound, a derivative of the naturally occurring phenylpropanoid Kakuol (found in the Asarum genus),...
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Biological Activity and Pharmacokinetic Properties of Lucidin 3-O-glucoside in Chemical BiopharmaceuticalsLucidin 3-O-glucoside is a naturally occurring anthraquinone glycoside predominantly extracted from the roots of Rubia cordifolia (Indian madder) and related species. As a derivative of lucidin, this compound has garnered significant attention in chemical biopharmaceuticals due to its distinct structural features—a glucosyl moiety attached at the C-3 position of the anthraquinone skeleton—which...
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Biological Activities of Lucidin 3-O-primeveroside in Chemical BiopharmaceuticalsProduct Introduction: Lucidin 3-O-primeveroside (L3OP) Lucidin 3-O-primeveroside (CAS: 84379-20-6) is a naturally occurring anthraquinone glycoside predominantly isolated from the roots of Rubia cordifolia L. (Indian madder) and related species within the Rubiaceae family. Chemically, it is the 3-O-primeverosyl derivative of lucidin (1,3,4-trihydroxy-2-hydroxymethyl-9,10-anthraquinone). The...
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New Insights into the Structural Elucidation of 7-Z-Trifostigmanoside I in Chemical BiopharmaceuticalsThe frontier of chemical biopharmaceuticals is continually reshaped by the discovery and structural characterization of novel natural glycosides. Among these emerging compounds, 7-Z-Trifostigmanoside I has garnered significant attention due to its unique molecular architecture and promising bioactivity profile. Derived from the genus Trifostigma , this saponin demonstrates complex stereochemistry...
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Evaluation of Pharmacological and Bioactive Properties of Eleutheroside B1 in Chemical BiopharmaceuticalsEleutheroside B1, also known as Acanthoside D or (2R,3R,4S,5S,6R)-2-[(4-[(1E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]-2,4-dimethoxyphenyl)oxy]-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol, is a lignan glycoside predominantly isolated from the roots of Eleutherococcus senticosus (Siberian ginseng), as well as from other medicinal plants like Acanthopanax sessiliflorus . In the rapidly evolving...
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Evaluation of Pharmacological and Bioactive Properties of Eleutheroside B1 in Chemical BiopharmaceuticalsEleutheroside B1, also known as Acanthoside D or (2R,3R,4S,5S,6R)-2-[(4-[(1E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]-2,4-dimethoxyphenyl)oxy]-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol, is a lignan glycoside predominantly isolated from the roots of Eleutherococcus senticosus (Siberian ginseng), as well as from other medicinal plants like Acanthopanax sessiliflorus . In the rapidly evolving...
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The Biological Activity and Pharmacological Properties of 8-Hydroxy-3,5,6,7,3',4'-hexamethoxyflavoneIntroduction: Chemistry and Natural Occurrence 8-Hydroxy-3,5,6,7,3',4'-hexamethoxyflavone is a highly polymethoxylated flavonoid (PMF) that stands as a unique structural entity in the vast family of plant-derived polyphenols. Its chemical structure, featuring a flavone backbone with six methoxy groups (-OCH3) at positions 3, 5, 6, 7, 3', and 4', and a single hydroxyl group (-OH) at position 8,...
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Exploring the Pharmacological Properties of Isoscoparin-2''-β-D-glucopyranoside in Chemical BiopharmaceuticalsIn the rapidly evolving field of chemical biopharmaceuticals, the discovery and characterization of novel bioactive compounds from natural sources remain pivotal to therapeutic innovation. One such compound that has garnered significant scientific interest is Isoscoparin-2''-β-D-glucopyranoside , a flavone glycoside predominantly isolated from various medicinal plants, including species within the...
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The Biological Activity and Pharmacological Properties of 8-Hydroxy-3,5,6,7,3',4'-hexamethoxyflavoneIntroduction: Chemistry and Natural Occurrence 8-Hydroxy-3,5,6,7,3',4'-hexamethoxyflavone is a highly polymethoxylated flavonoid (PMF) that stands as a unique structural entity in the vast family of plant-derived polyphenols. Its chemical structure, featuring a flavone backbone with six methoxy groups (-OCH3) at positions 3, 5, 6, 7, 3', and 4', and a single hydroxyl group (-OH) at position 8,...
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Exploring the Pharmacological Properties of Isoscoparin-2''-β-D-glucopyranoside in Chemical BiopharmaceuticalsIn the rapidly evolving field of chemical biopharmaceuticals, the discovery and characterization of novel bioactive compounds from natural sources remain pivotal to therapeutic innovation. One such compound that has garnered significant scientific interest is Isoscoparin-2''-β-D-glucopyranoside , a flavone glycoside predominantly isolated from various medicinal plants, including species within the...
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Moroxydine Hydrochloride: A Novel Therapeutic Entity in Chemical BiopharmaceuticalsMoroxydine Hydrochloride: A Novel Therapeutic Entity in Chemical Biopharmaceuticals Moroxydine Hydrochloride (N 1 ,N 1 -Anhydrobis(β-hydroxyethyl)biguanide Hydrochloride), a synthetic biguanide derivative, stands at a fascinating intersection of chemistry and biomedicine. Initially recognized decades ago for its antiviral properties, particularly against influenza, it has experienced a resurgence...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
